Cas no 889865-43-4 (5-Bromo-2-chloropyridine-N-oxide)

5-Bromo-2-chloropyridine-N-oxide structure
889865-43-4 structure
Product Name:5-Bromo-2-chloropyridine-N-oxide
CAS No:889865-43-4
MF:C5H3BrClNO
MW:208.440419435501
MDL:MFCD09265108
CID:822472
PubChem ID:24885398
Update Time:2025-09-19

5-Bromo-2-chloropyridine-N-oxide Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-chloropyridine 1-oxide
    • 5-bromo-2-chloro-1-oxidopyridin-1-ium
    • 5-Bromo-2-chloropyridine N-oxide
    • AS-41354
    • ZNOXDBXBFJQERJ-UHFFFAOYSA-N
    • 5-Bromo-2-chloropyridine1-oxide
    • 5-Bromo-2-chloro-1-oxo-1lambda~5~-pyridine
    • SCHEMBL1008408
    • 5-Bromo-2-chloropyridine N-oxide
    • AKOS016006541
    • 5-Bromo-2-chloropyridine N-oxide, 97%
    • MFCD09265108
    • 5-BROMO-2-CHLOROPYRIDIN-1-IUM-1-OLATE
    • DTXSID20584877
    • 889865-43-4
    • 5-bromo-2-chloropyridine-N-oxide
    • 5-Bromo-2-chloropyridine-N-oxide
    • MDL： MFCD09265108
    • Inchi： 1S/C5H3BrClNO/c6-4-1-2-5(7)8(9)3-4/h1-3H
    • InChI Key： ZNOXDBXBFJQERJ-UHFFFAOYSA-N
    • SMILES： [O-][N+]1C(Cl)=CC=C(Br)C=1

Computed Properties

  • Exact Mass: 206.90900
  • Monoisotopic Mass: 206.90865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • Melting Point: 115-119 °C
  • PSA: 25.46000
  • LogP: 2.53100

5-Bromo-2-chloropyridine-N-oxide Security Information

5-Bromo-2-chloropyridine-N-oxide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-chloropyridine-N-oxide Pricemore >>

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5-Bromo-2-chloropyridine-N-oxide Production Method

Production Method 1

53939-30-3 53939-30-3
889865-43-4 889865-43-4
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  overnight, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  rt
Reference
Fluorescence Polarization for the Evaluation of Small-Molecule Inhibitors of PCAF BRD/Tat-AcK50 Association
Hu, Ping; Wang, Xinghui; Zhang, Baiqun; Zhang, Shuai; Wang, Qiang; et al, ChemMedChem, 2014, 9(5), 928-931

5-Bromo-2-chloropyridine-N-oxide Raw materials

5-Bromo-2-chloropyridine-N-oxide Preparation Products

5-Bromo-2-chloropyridine-N-oxide Related Literature

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